![molecular formula C13H6ClF3N2O3 B2899147 [3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone CAS No. 339010-39-8](/img/structure/B2899147.png)
[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone (CTPNPM) is a synthetic organic compound that has recently been studied for its potential applications in scientific research. CTPNPM is a versatile molecule that has been used to study a variety of biological processes and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of electron-withdrawing and electron-donating groups on the reactivity of organic compounds. It has also been used to study the effects of fluorine substitution on the reactivity of organic compounds. This compound has also been used to study the effects of substituents on the reactivity of aryl halides and the effects of anions on the reactivity of aryl halides.
Mechanism of Action
The mechanism of action of [3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone is not yet fully understood. However, it is believed that the electron-withdrawing properties of the trifluoromethyl group and the electron-donating properties of the nitro group allow this compound to act as a Lewis acid, which can interact with certain functional groups and influence the reactivity of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to have some effects on certain biological processes. For example, this compound has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to have some anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and its reactivity can be easily modified through the use of different substituents. This compound also has a low toxicity, making it safe for use in laboratory experiments. However, this compound also has some limitations. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, the reactivity of this compound can be unpredictable, making it difficult to control reactions in the laboratory.
Future Directions
There are a number of potential future directions for research involving [3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone. These include further studies of its mechanism of action, its effects on biological processes, and its potential applications in medicinal chemistry. Additionally, further studies of the effects of different substituents on the reactivity of this compound could provide valuable insight into the reactivity of organic compounds. Finally, further studies of the synthesis of this compound could lead to the development of new and improved methods for synthesizing this compound.
Synthesis Methods
[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](4-nitrophenyl)methanone is synthesized through a multi-step process that involves several organic reactions. The synthesis begins with the reaction of 3-chloro-5-(trifluoromethyl)-2-pyridinol with 4-nitrobenzaldehyde in the presence of a base catalyst. This reaction forms a Schiff base intermediate, which is then reduced using sodium borohydride to form this compound.
properties
IUPAC Name |
[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-(4-nitrophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6ClF3N2O3/c14-10-5-8(13(15,16)17)6-18-11(10)12(20)7-1-3-9(4-2-7)19(21)22/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIGKEKCZDUHBDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=C(C=C(C=N2)C(F)(F)F)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6ClF3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.